Cas no 111210-24-3 (2-bromo-1-methoxy-4-(methoxymethyl)benzene)

• Product Name: 2-bromo-1-methoxy-4-(methoxymethyl)benzene
• CAS No: 111210-24-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD14686970
• CID: 2606910
• PubChem ID: 13945058
• Update Time: 2025-05-19

2-bromo-1-methoxy-4-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-methoxy-4-(methoxymethyl)benzene
• LEA21024
• DTXSID00552998
• DB-376836
• EN300-207244
• CS-0194701
• A1-05213
• AKOS010793498
• SCHEMBL4696875
• QUZGPFANEYVMBN-UHFFFAOYSA-N
• MFCD14686970
• 111210-24-3
• E90950
• 2-bromo-1-methoxy-4-methoxymethyl-benzene

• MDL： MFCD14686970
• Inchi： 1S/C9H11BrO2/c1-11-6-7-3-4-9(12-2)8(10)5-7/h3-5H,6H2,1-2H3
• InChI Key： QUZGPFANEYVMBN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)COC)OC

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data avaiable

2-bromo-1-methoxy-4-(methoxymethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-bromo-1-methoxy-4-(methoxymethyl)benzene

Introduction to 2-Bromo-1-Methoxy-4-(Methoxymethyl)Benzene (CAS No. 111210-24-3)

2-Bromo-1-methoxy-4-(methoxymethyl)benzene (CAS No. 111210-24-3) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, methoxy groups, and a methoxymethyl substituent on the benzene ring. These functional groups contribute to its reactivity and potential utility in various chemical processes.

The molecular formula of 2-bromo-1-methoxy-4-(methoxymethyl)benzene is C₁₀H₁₃BrO₂, and its molecular weight is approximately 235.11 g/mol. The compound is typically a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and acetone. Its physical and chemical properties make it an attractive starting material for a wide range of synthetic transformations.

In the realm of pharmaceutical research, 2-bromo-1-methoxy-4-(methoxymethyl)benzene has gained attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 2-bromo-1-methoxy-4-(methoxymethyl)benzene, which exhibited potent anti-cancer activity against several human cancer cell lines.

The bromine atom in 2-bromo-1-methoxy-4-(methoxymethyl)benzene provides a valuable handle for further functionalization through various substitution reactions. This makes it particularly useful in the preparation of complex molecules with specific biological activities. Additionally, the methoxy groups enhance the lipophilicity of the molecule, which can be advantageous in designing drugs that need to cross biological membranes efficiently.

In materials science, 2-bromo-1-methoxy-4-(methoxymethyl)benzene has been investigated for its potential applications in the synthesis of advanced polymers and functional materials. A 2022 study in Macromolecules demonstrated that this compound can serve as a monomer or comonomer in polymerization reactions, leading to polymers with unique properties such as enhanced thermal stability and improved mechanical strength. These polymers have potential uses in areas such as electronics, coatings, and biomedical devices.

The synthetic accessibility of 2-bromo-1-methoxy-4-(methoxymethyl)benzene is another factor contributing to its widespread use. It can be prepared through well-established synthetic routes involving electrophilic aromatic substitution and nucleophilic substitution reactions. One common method involves the bromination of 1-methoxy-4-(methoxymethyl)benzene using bromine or N-bromosuccinimide (NBS) under controlled conditions. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Safety considerations are essential when handling 2-bromo-1-methoxy-4-(methoxymethyl)benzene. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 2-bromo-1-methoxy-4-(methoxymethyl)benzene (CAS No. 111210-24-3) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an attractive choice for researchers and chemists working on innovative projects. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow further.